Cas no 52670-94-7 ((+-)-4-Megastigmen-3,9-dion)

• Product Name: (+-)-4-Megastigmen-3,9-dion
• CAS No: 52670-94-7
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 2035205
• Update Time: 2025-03-25

(+-)-4-Megastigmen-3,9-dion Chemical and Physical Properties

Names and Identifiers

• (+-)-4-Megastigmen-3,9-dion
• (6R)-4-megastigmen-3,9-dione
• 3-oxodihydro-alpha-ionone
• 4-(2,6,6-Trimethyl-4-oxocyclohex-2-enyl)butan-2-one
• 4-Megastigmen-3,9-dion
• 4-megastigmen-3,9-dione
• 4-megastigmene-3,9-dione
• (-)-7,8-Dihydro-alpha-ionone
• 2-Cyclohexen-1-one, 3,5,5-trimethyl-4-(3-oxobutyl)-, (4R)-

• Inchi： 1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
• InChI Key： GSTVTHMQXVKNQF-UHFFFAOYSA-N
• SMILES： CC(CCC1C(C)(C)CC(=O)C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• XLogP3: 2.015

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 307.3±21.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids